![molecular formula C13H20N2OS B256473 2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide](/img/structure/B256473.png)
2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide
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Overview
Description
2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide, also known as TBOA, is a compound that has been extensively studied for its potential in scientific research. TBOA is a selective blocker of glutamate transporters, which are responsible for removing excess glutamate from the synapse. The compound has been found to have a variety of applications in the field of neuroscience, including the study of neurological disorders and the development of new therapeutics.
Mechanism of Action
2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide works by binding to the glutamate transporter and preventing it from removing excess glutamate from the synapse. This leads to an accumulation of glutamate in the synapse, which can activate glutamate receptors and lead to neuronal damage. By selectively blocking glutamate transporters, this compound can be used to study the role of glutamate in neurological disorders and to develop new therapeutics that target glutamate signaling.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce neuronal death and increase oxidative stress in neurons. In vivo studies have shown that this compound can induce seizures and increase neuronal excitability. These effects make this compound a valuable tool for studying the role of glutamate in neurological disorders and for developing new therapeutics that target glutamate signaling.
Advantages and Limitations for Lab Experiments
2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide has several advantages for use in lab experiments. It is a potent and selective blocker of glutamate transporters, making it a valuable tool for studying the role of glutamate in neurological disorders. It is also relatively easy to synthesize, and high yields and purity can be achieved. However, this compound has several limitations. It can induce neuronal death and increase oxidative stress in neurons, which can limit its use in certain experiments. It can also induce seizures and increase neuronal excitability, which can make it difficult to use in animal models.
Future Directions
There are several future directions for the study of 2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide. One area of research is the development of new therapeutics that target glutamate signaling. This compound has shown promise as a potential therapeutic for neurological disorders, and further research is needed to optimize its use. Another area of research is the development of new compounds that are more potent and selective than this compound. These compounds could be used to study glutamate signaling in greater detail and to develop new therapeutics that target specific aspects of glutamate signaling. Overall, this compound is a valuable tool for studying the role of glutamate in neurological disorders, and its potential for use in therapeutics warrants further research.
Synthesis Methods
The synthesis of 2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide involves a multi-step process, starting with the reaction of 2-aminothiophenol with 2-bromoethylamine. The resulting intermediate is then reacted with ethyl 2-bromobutyrate to yield the final product. The synthesis of this compound has been optimized over the years, resulting in high yields and purity.
Scientific Research Applications
2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide has been extensively studied for its potential in scientific research. The compound has been found to be a potent and selective blocker of glutamate transporters, which are responsible for removing excess glutamate from the synapse. This makes this compound a valuable tool for studying the role of glutamate in neurological disorders, such as epilepsy, stroke, and neurodegenerative diseases.
properties
Molecular Formula |
C13H20N2OS |
---|---|
Molecular Weight |
252.38 g/mol |
IUPAC Name |
2-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide |
InChI |
InChI=1S/C13H20N2OS/c1-3-9(4-2)12(16)15-13-14-10-7-5-6-8-11(10)17-13/h9H,3-8H2,1-2H3,(H,14,15,16) |
InChI Key |
GNSRNPQCMVQAJF-UHFFFAOYSA-N |
SMILES |
CCC(CC)C(=O)NC1=NC2=C(S1)CCCC2 |
Canonical SMILES |
CCC(CC)C(=O)NC1=NC2=C(S1)CCCC2 |
Origin of Product |
United States |
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